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CAS No.: 74563-64-7

Cat. No.: S614275

Deuterated phytantriol (phytantriol-dso) is a key molecule for probing the nanostructure of lipid-based

drug delivery systems using neutron scattering. The table below summarizes its synthesis and fundamental

properties.
Aspect Technical Details
Synthetic Metal-catalyzed hydrothermal deuteration in D20, replacing all hydrogen atoms
Route bound to carbon with deuterium [1] [2].
Deuteration 39 deuterium atoms on carbon atoms [1] [2]. Labile hydrogens on hydroxyl groups (-
Sites OH) are not deuterated via this synthesis [2].
Primary Probing material distribution within liquid crystalline lipid phases (cubosomes) using
Application Small-Angle Neutron Scattering (SANS) with contrast matching [1] [3].

Key Advantage Alters neutron Scattering Length Density (SLD), enabling specific components in
complex systems to be highlighted or masked for precise structural analysis [1] [2]

3].

Characterization Techniques and Experimental
Findings
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Researchers use a combination of techniques to confirm the structure and behavior of deuterated

phytantriol-based nanoparticles. The table below outlines the key methodologies and insights gained.

Characterization
Method

Protocol & Purpose

Key Findings for Deuterated
Phytantriol

Synchrotron SAXS

Small-Angle
Neutron Scattering
(SANS)

Liquid Crystalline
Phase Behavior

Analyze internal nanostructure of
dispersed particles as a function
of temperature [1].

Use D20 to contrast-match SLD
of deuterated lipid, isolating signal
from other components (e.g.,
surfactants) within particles [1] [3].

Hydrate lipid and identify formed
phases based on water content
and temperature [4] [5].

Phytantriol-dse in D20 forms same liquid
crystalline structures (e.g., cubic phases
Pn3m, Im3m) as hydrogenous phytantriol
in H20 [1].

Surfactant distribution differs based on
structure: Tween 80 in Im3m cubic
phases follows a self-avoiding walk;
Pluronic F127 in Pn3m cubic phases
exhibits more rod-like packing [1].

Forms inverse bicontinuous cubic (Qy))
and hexagonal phases; behavior is
reproducible in deuterated form and
crucial for triggered drug release [4].

This experimental process for synthesizing and characterizing deuterated phytantriol cubosomes can be

visualized as follows:
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Application in Advanced Neutron Scattering Studies
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Deuteration of phytantriol is primarily a research tool that enables scientists to visualize components within

self-assembled nanostructures with exceptional clarity.

e Contrast Matching Principle: By matching the SLD of the deuterated lipid bilayer to that of the D20
solvent, the strong scattering signal from the lipid matrix is eliminated [3]. This makes it possible to
isolate and study the scattering from other components, such as surfactants, encapsulated drugs,
or membrane proteins [1] [3].

¢ Resolving Scientific Debates: This technique has provided direct evidence to resolve debates, such
as confirming that stabilizers like Pluronic F127 and Tween 80 do not just coat the external surface of
cubosomes but also penetrate and structure themselves within the internal water channels [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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